Cas no 1353995-98-8 ([(R)-3-(Benzyloxycarbonyl-methyl-amino)-pyrrolidin-1-yl]-acetic acid)

• Product Name: [(R)-3-(Benzyloxycarbonyl-methyl-amino)-pyrrolidin-1-yl]-acetic acid
• CAS No: 1353995-98-8
• MF: C₁₅H₂₀N₂O₄
• MW: 292.330304145813
• CID: 2159683
• Update Time: 2025-10-31

[(R)-3-(Benzyloxycarbonyl-methyl-amino)-pyrrolidin-1-yl]-acetic acid Chemical and Physical Properties

Names and Identifiers

• [(R)-3-(benzyloxycarbonyl-methyl-amino)-pyrrolidin-1-yl]-acetic acid
• AM95345
• [(R)-3-(Benzyloxycarbonylmethylamino)pyrrolidin-1-yl]acetic acid
• [(R)-3-(Benzyloxycarbonyl-methyl-amino)-pyrrolidin-1-yl]-acetic acid

• Inchi： 1S/C15H20N2O4/c1-16(13-7-8-17(9-13)10-14(18)19)15(20)21-11-12-5-3-2-4-6-12/h2-6,13H,7-11H2,1H3,(H,18,19)/t13-/m1/s1
• InChI Key： VJPNLJCQXWXQAR-CYBMUJFWSA-N
• SMILES： O(CC1C=CC=CC=1)C(N(C)[C@H]1CN(CC(=O)O)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 369
• Topological Polar Surface Area: 70.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on [(R)-3-(Benzyloxycarbonyl-methyl-amino)-pyrrolidin-1-yl]-acetic acid

Introduction to [(R)-3-(Benzyloxycarbonyl-methyl-amino)-pyrrolidin-1-yl]-acetic Acid (CAS No. 1353995-98-8)

[(R)-3-(Benzyloxycarbonyl-methyl-amino)-pyrrolidin-1-yl]-acetic acid, identified by its CAS number 1353995-98-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of chiral auxiliaries and building blocks, playing a pivotal role in the development of enantiomerically pure pharmaceuticals. The presence of a benzyloxycarbonyl (Boc) group and an amino-pyrrolidine core makes it a versatile intermediate in the synthesis of complex molecules, particularly in the realm of drug discovery and development.

The Boc group is a protecting group commonly used in peptide synthesis to safeguard the amino group during various chemical reactions. Its stability under a wide range of conditions, including acidic and basic environments, makes it an indispensable tool for synthetic chemists. In contrast, the pyrrolidine ring is a heterocyclic structure that is frequently encountered in biologically active compounds. Its presence often contributes to the pharmacological properties of molecules, including binding affinity and metabolic stability. The specific configuration of the pyrrolidine ring, particularly the (R) enantiomer, is crucial for achieving the desired biological activity.

The compound’s structure also features an acetic acid moiety, which can serve as a leaving group or participate in further functionalization reactions. This dual functionality makes [(R)-3-(Benzyloxycarbonyl-methyl-amino)-pyrrolidin-1-yl]-acetic acid a valuable precursor in multi-step synthetic routes. Recent advancements in synthetic methodologies have highlighted its utility in constructing complex peptidomimetics and non-peptide drugs, which are increasingly important in modern medicine due to their improved pharmacokinetic profiles and reduced immunogenicity.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with high selectivity and efficacy. The demand for enantiomerically pure compounds has driven significant innovation in chiral synthesis techniques. [(R)-3-(Benzyloxycarbonyl-methyl-amino)-pyrrolidin-1-yl]-acetic acid exemplifies this trend, as it provides a reliable scaffold for constructing enantiomerically enriched libraries of drug candidates. Its application in fragment-based drug design has been particularly noteworthy, where small molecular fragments are screened for binding interactions with biological targets before being expanded into full-length lead compounds.

The compound’s relevance extends beyond academic research; it has found practical applications in industrial settings where scalable synthetic routes are essential for drug production. The robustness of its chemical framework allows for efficient purification and isolation techniques, making it suitable for large-scale manufacturing processes. Additionally, its compatibility with modern catalytic systems has enabled greener synthetic approaches, aligning with global efforts to reduce the environmental impact of pharmaceutical production.

From a mechanistic standpoint, [(R)-3-(Benzyloxycarbonyl-methyl-amino)-pyrrolidin-1-yl]-acetic acid serves as an excellent model for studying reaction pathways involving protected amino groups. Researchers have leveraged its structure to explore novel catalytic systems that enhance reaction yields while minimizing side products. These studies not only contribute to fundamental chemical knowledge but also provide practical solutions for optimizing synthetic protocols used in drug discovery.

The compound’s versatility is further underscored by its role as a key intermediate in the synthesis of biologics and bioconjugates. The pyrrolidine core can be modified post-synthetically to introduce various functional groups, enabling the creation of diverse molecular architectures. This adaptability has been exploited in designing targeted therapies that require specific chemical modifications for optimal biological activity. For instance, its incorporation into antibody-drug conjugates (ADCs) has shown promise in preclinical studies, where it enhances both payload delivery and tumor-specific targeting.

Recent publications highlight innovative applications of [(R)-3-(Benzyloxycarbonyl-methyl-amino)-pyrrolidin-1-yl]-acetic acid in addressing unmet medical needs. Researchers have demonstrated its utility in developing inhibitors targeting enzymes involved in metabolic disorders and cancer pathways. The compound’s ability to undergo selective modifications allows chemists to fine-tune its properties for specific therapeutic applications. Such efforts underscore the importance of foundational building blocks like this one in accelerating the pace of drug development.

The future prospects of [(R)-3-(Benzyloxycarbonyl-methyl-amino)-pyrrolidin-1-yl]-acetic acid are bright, given its multifaceted utility and adaptability. As computational chemistry advances, virtual screening methods are being employed to identify novel derivatives with enhanced properties. These computational tools complement traditional synthetic approaches by predicting reaction outcomes with high accuracy, thereby reducing experimental trial-and-error cycles.

In conclusion, [(R)-3-(Benzyloxycarbonyl-methyl-amino)-pyrrolidin-1-yl]-acetic acid (CAS No. 1353995-98-8) represents a cornerstone in modern pharmaceutical chemistry. Its structural features and functional versatility make it an indispensable tool for researchers striving to develop innovative therapeutics. As the field continues to evolve, this compound will undoubtedly remain at the forefront of drug discovery efforts, contributing to advancements that improve human health worldwide.